Cas no 91819-10-2 (Benzoic acid,2-amino-4-ethoxy-3-hydroxy-, methyl ester)

• Product Name: Benzoic acid,2-amino-4-ethoxy-3-hydroxy-, methyl ester
• CAS No: 91819-10-2
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 800155
• Update Time: 2024-02-01

Benzoic acid,2-amino-4-ethoxy-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-ethoxy-3-hydroxy-, methyl ester
• Anthranilic acid, 4-ethoxy-3-hydroxy-, methyl ester (7CI)

• Inchi： 1S/C10H13NO4/c1-3-15-7-5-4-6(10(13)14-2)8(11)9(7)12/h4-5,12H,3,11H2,1-2H3
• InChI Key： QNMGCCUKDPSIEI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OCC)C(O)=C1N

Computed Properties

• Exact Mass: 211.084
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2